(3R,4AR,11BS)-11B-Benzyl-3-hydroxy-4A-methyl-3-(trifluoromethyl)-2,3,4,4A,5,6,7,11B-octahydro-1H-dibenzo[A,C][7]annulen-9-YL trifluoromethanesulfonate

• Molecular Formula: C25H26F6O4S
• Molecular Weight: 536.5 g/mol
• IUPAC Name: [(1S,11R,13R)-1-benzyl-13-hydroxy-11-methyl-13-(trifluoromethyl)-5-tricyclo[9.4.0.02,7]pentadeca-2(7),3,5-trienyl] trifluoromethanesulfonate
• InChI: InChI=1S/C25H26F6O4S/c1-21-11-5-8-18-14-19(35-36(33,34)25(29,30)31)9-10-20(18)22(21,15-17-6-3-2-4-7-17)12-13-23(32,16-21)24(26,27)28/h2-4,6-7,9-10,14,32H,5,8,11-13,15-16H2,1H3/t21-,22-,23-/m1/s1
• InChI Key: WBZOKQPMXWFKIJ-DNVJHFABSA-N
• Isomeric SMILES: C[C@]12CCCC3=C([C@@]1(CC[C@@](C2)(C(F)(F)F)O)CC4=CC=CC=C4)C=CC(=C3)OS(=O)(=O)C(F)(F)F
• Canonical SMILES: CC12CCCC3=C(C1(CCC(C2)(C(F)(F)F)O)CC4=CC=CC=C4)C=CC(=C3)OS(=O)(=O)C(F)(F)F

Description

(3R,4AR,11BS)-11B-Benzyl-3-hydroxy-4A-methyl-3-(trifluoromethyl)-2,3,4,4A,5,6,7,11B-octahydro-1H-dibenzoA,Cannulen-9-YL trifluoromethanesulfonate is a complex organic compound with significant potential in various scientific fields. Its unique structure, characterized by multiple rings and functional groups, makes it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R,4AR,11BS)-11B-Benzyl-3-hydroxy-4A-methyl-3-(trifluoromethyl)-2,3,4,4A,5,6,7,11B-octahydro-1H-dibenzoA,Cannulen-9-YL trifluoromethanesulfonate involves several steps, including the formation of the core structure and the introduction of functional groups. Common synthetic routes include:

Formation of the Core Structure: This step typically involves cyclization reactions to form the dibenzoannulene core.

Introduction of Functional Groups: Functional groups such as the trifluoromethyl and trifluoromethanesulfonate are introduced through substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(3R,4AR,11BS)-11B-Benzyl-3-hydroxy-4A-methyl-3-(trifluoromethyl)-2,3,4,4A,5,6,7,11B-octahydro-1H-dibenzoA,Cannulen-9-YL trifluoromethanesulfonate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can undergo reduction reactions to modify its functional groups.

Substitution: The trifluoromethyl and trifluoromethanesulfonate groups can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield ketones, while substitution reactions can introduce a variety of functional groups.

Scientific Research Applications

(3R,4AR,11BS)-11B-Benzyl-3-hydroxy-4A-methyl-3-(trifluoromethyl)-2,3,4,4A,5,6,7,11B-octahydro-1H-dibenzoA,Cannulen-9-YL trifluoromethanesulfonate has numerous applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in studies of enzyme inhibition and protein binding.

Industry: The compound’s stability and reactivity make it suitable for use in various industrial processes, including the production of specialty chemicals.

Mechanism of Action

The mechanism by which (3R,4AR,11BS)-11B-Benzyl-3-hydroxy-4A-methyl-3-(trifluoromethyl)-2,3,4,4A,5,6,7,11B-octahydro-1H-dibenzoA,Cannulen-9-YL trifluoromethanesulfonate exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound’s functional groups allow it to bind to specific sites on these targets, modulating their activity and triggering downstream signaling pathways.

Comparison with Similar Compounds

Similar Compounds

(S)-2-{4-[(2,4-Diaminopteridin-6-yl)methylamino]benzamido}pentanedioic acid: Known for its use in medicinal chemistry.

(-)-Carvone: A natural compound with applications in agriculture and industry.

Uniqueness

What sets (3R,4AR,11BS)-11B-Benzyl-3-hydroxy-4A-methyl-3-(trifluoromethyl)-2,3,4,4A,5,6,7,11B-octahydro-1H-dibenzoA,Cannulen-9-YL trifluoromethanesulfonate apart is its combination of functional groups and structural complexity, which confer unique reactivity and stability. This makes it a valuable compound for a wide range of applications in scientific research and industry.